3-Nitroadamantan-1-ol

• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 3-nitroadamantan-1-ol
• InChI: InChI=1S/C10H15NO3/c12-10-4-7-1-8(5-10)3-9(2-7,6-10)11(13)14/h7-8,12H,1-6H2
• InChI Key: NOMFDAFFPMKYQB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)O)[N+](=O)[O-]

Description

3-Nitroadamantan-1-ol is a useful research compound. Its molecular formula is C10H15NO3 and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 25 ml of acetic acid were added 10 mmol of 1-nitroadamantane, 1 mmol of NHPI and 0.05 mmol of V(AA)3, and the resultant mixture was stirred in an oxygen atmosphere at a temperature of 75° C. for 8 hours. The analysis by gas chromatography revealed the formation of 1-nitro-3-adamantanol (yield: 48%) a 1-nitro-3,5-adamantanediol (yield:19%) and a 1-nitro-3,5,7-adamantanetriol (yield:2%), converted from 1-nitroadamantane at a conversion rate of 76%. These products were analyzed by mass spectrometric analysis.